Cas no 1779132-22-7 (Pyrrolidin-1-yl-[1,2,4]triazolo[4,3-a]pyrimidin-6-yl-methanone)

• Product Name: Pyrrolidin-1-yl-[1,2,4]triazolo[4,3-a]pyrimidin-6-yl-methanone
• CAS No: 1779132-22-7
• MF: C₁₀H₁₁N₅O
• MW: 217.227240800858
• CID: 5210889
• Update Time: 2025-06-12

Pyrrolidin-1-yl-[1,2,4]triazolo[4,3-a]pyrimidin-6-yl-methanone Chemical and Physical Properties

Names and Identifiers

• Pyrrolidin-1-yl-[1,2,4]triazolo[4,3-a]pyrimidin-6-yl-methanone
• Methanone, 1-pyrrolidinyl-1,2,4-triazolo[4,3-a]pyrimidin-6-yl-
• [1,2,4]Triazolo[4,3-a]pyrimidin-6-yl(pyrrolidin-1-yl)methanone

• Inchi： 1S/C10H11N5O/c16-9(14-3-1-2-4-14)8-5-11-10-13-12-7-15(10)6-8/h5-7H,1-4H2
• InChI Key： CKKKTMGZNZRZCB-UHFFFAOYSA-N
• SMILES： C(N1CCCC1)(C1=CN2C=NN=C2N=C1)=O

Additional information on Pyrrolidin-1-yl-[1,2,4]triazolo[4,3-a]pyrimidin-6-yl-methanone

Introduction to Pyrrolidin-1-yl-[1,2,4]triazolo[4,3-a]pyrimidin-6-yl-methanone (CAS No. 1779132-22-7)

Pyrrolidin-1-yl-[1,2,4]triazolo[4,3-a]pyrimidin-6-yl-methanone is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by the CAS number 1779132-22-7, belongs to a class of heterocyclic molecules that exhibit a broad spectrum of biological activities. The intricate scaffold of this molecule, featuring a combination of pyrrolidine, [1,2,4]triazole, and pyrimidine rings, makes it a promising candidate for further investigation in drug discovery and development.

The chemical structure of Pyrrolidin-1-yl-[1,2,4]triazolo[4,3-a]pyrimidin-6-yl-methanone is characterized by a methanone functional group linking the pyrrolidin-1-yl moiety to the [1,2,4]triazolo[4,3-a]pyrimidin-6-yl fragment. This arrangement not only contributes to the molecule's complexity but also opens up numerous possibilities for functionalization and derivatization. The presence of these heterocyclic rings suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for modulating various physiological processes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Pyrrolidin-1-yl-[1,2,4]triazolo[4,3-a]pyrimidin-6-yl-methanone has emerged as a key compound in this endeavor due to its ability to engage with multiple biological pathways. Studies have demonstrated its potential in inhibiting key enzymes involved in inflammatory responses and cancer progression. The compound's dual functionality allows it to act as a modulator of both central nervous system (CNS) and peripheral signaling pathways, making it an attractive candidate for treating neurodegenerative disorders and chronic inflammatory conditions.

The pharmacological profile of Pyrrolidin-1-yl-[1,2,4]triazolo[4,3-a]pyrimidin-6-yl-methanone has been extensively explored in preclinical studies. Researchers have identified several mechanisms through which this compound exerts its therapeutic effects. One notable aspect is its interaction with the Janus Kinase (JAK) signaling pathway, which plays a critical role in immune cell activation and inflammation. By modulating JAK activity, Pyrrolidin-1-yl-[1,2,4]triazolo[4,3-a]pyrimidin-6-yl-methanone has shown promise in reducing pro-inflammatory cytokine production. This mechanism is particularly relevant in the context of autoimmune diseases such as rheumatoid arthritis and psoriasis.

In addition to its anti-inflammatory properties, Pyrrolidin-1-yl-[1,2,4]triazolo[4,3-a]pyrimidin-6-yl-methanone has demonstrated significant potential in oncology research. Preclinical studies have revealed that this compound can selectively inhibit the proliferation of various cancer cell lines by targeting key molecular pathways involved in cell cycle regulation and apoptosis. The [1,2,4]triazole moiety is particularly noteworthy for its ability to disrupt tyrosine kinase activity, which is often overexpressed in cancer cells. This disruption leads to impaired cell survival and enhanced programmed cell death (apoptosis), offering a novel therapeutic strategy for combating malignancies.

The synthesis of Pyrrolidin-1-ylyl-[1,2,4]triazolo[4,3-a]pyrimidin]-6-ylmethanone involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the triazolopyrimidine core through cycloaddition reactions between appropriate precursors. Subsequent functionalization steps introduce the pyrrolidine group and the methanone moiety at strategic positions within the molecule. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance yield and purity.

The development of efficient synthetic routes is crucial for scaling up production and ensuring cost-effectiveness in pharmaceutical applications. Researchers have focused on optimizing synthetic pathways to minimize byproduct formation and maximize atom economy. Green chemistry principles have also been integrated into the synthesis process to reduce environmental impact. For instance，solvent-free reactions and catalytic methods have been explored to minimize waste generation while maintaining high reaction efficiency.

The pharmacokinetic properties of Pyrrolidin-in-[1,2,4]triaa] [4,3-a]apyrimidin]-6-yaylmethanne are under active investigation to ensure its suitability for clinical use. Initial studies indicate that this compound exhibits good oral bioavailability with moderate solubility in both water and organic solvents. Pharmacokinetic modeling has helped identify optimal dosing regimens that balance efficacy with minimizing potential side effects.

The safety profile of Pyrrolidin-in-[1,2,4]triaa] [4,3-a]apyrimidin]-6-yaylmethanne has been evaluated through comprehensive toxicological studies conducted on animal models. These studies have revealed no significant adverse effects at therapeutic doses，although further long-term studies are needed to fully assess its safety profile in humans。The absence of notable toxicity at high doses suggests that this compound may be well-tolerated compared to existing therapies。

The future prospects for Pyrrol-id-in-in-[^{<0xE9><0xA9><0x84>},^{<0xE9><0xA9><0x85>},^{<0xE9><0xA9><0x8A>}]tria-zol[^{<0xE9><0xA9><0x84>},^{<0xE9><0xA9><0x85>}-a]

In conclusion，Pyrrol-id-in-in-[^{<span style="font-weight: bold;">1779132</span>},<span style="font-weight: bold;">22</span>-7], with its unique structural features，has emerged as a versatile scaffold for drug discovery。Its dual functionality，combined with promising preclinical results，positions it as a valuable asset in the quest for novel therapeutics。As research continues to uncover new applications，this compound holds significant potential for improving patient outcomes across various disease indications。